Cas no 1807285-91-1 (Ethyl 2-cyano-6-ethyl-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-6-ethyl-4-(trifluoromethylthio)phenylacetate
• CAS No: 1807285-91-1
• MF: C₁₄H₁₄F₃NO₂S
• MW: 317.326673030853
• CID: 4944882
• Update Time: 2023-08-22

Ethyl 2-cyano-6-ethyl-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-ethyl-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C14H14F3NO2S/c1-3-9-5-11(21-14(15,16)17)6-10(8-18)12(9)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： GXVHAOMLVNKNPM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CC(=O)OCC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4